Cas no 330677-18-4 (N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 330677-18-4
• MF: C₂₄H₁₉NO
• MW: 337.413766145706
• CID: 6293140
• PubChem ID: 4143604
• Update Time: 2025-05-21

N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide
• AKOS001442441
• F0147-0385
• Z193317762
• 330677-18-4
• SR-01000421090-1
• SR-01000421090
• N-(1,2-dihydroacenaphthylen-5-yl)-2-naphthalen-1-ylacetamide
• Oprea1_362793

• Inchi： 1S/C24H19NO/c26-23(15-19-8-3-6-16-5-1-2-9-20(16)19)25-22-14-13-18-12-11-17-7-4-10-21(22)24(17)18/h1-10,13-14H,11-12,15H2,(H,25,26)
• InChI Key： BFOQFAPEDCWHHI-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)NC1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

• Exact Mass: 337.146664230g/mol
• Monoisotopic Mass: 337.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide

N-(1,2-Dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide: A Comprehensive Overview

N-(1,2-Dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide, identified by the CAS number 330677-18-4, is a complex organic compound with a unique structure that combines two distinct aromatic systems. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmacology. The molecule consists of a 1,2-dihydroacenaphthylene group attached to an acetamide moiety, which is further linked to a naphthalene ring. This combination of structural features endows the compound with distinctive chemical and physical properties.

The synthesis of N-(1,2-Dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on utilizing environmentally friendly catalysts and green chemistry principles to minimize the environmental impact of its production. These advancements highlight the growing emphasis on sustainable practices in chemical synthesis.

The structural complexity of this compound makes it an intriguing subject for both theoretical and experimental studies. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies have revealed that the compound exhibits unique electronic properties due to the conjugation between the aromatic rings and the amide group. Such properties make it a promising candidate for applications in optoelectronic devices and organic semiconductors.

In terms of applications, N-(1,2-Dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide has shown potential in the field of drug discovery. Its ability to interact with biological molecules, such as proteins and nucleic acids, has been explored in recent research. Studies have demonstrated that the compound may possess bioactive properties, making it a potential lead molecule for developing novel therapeutic agents. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The CAS number 330677-18-4 is a crucial identifier for this compound in scientific literature and regulatory databases. It ensures consistency in referencing the compound across different studies and industries. Researchers are encouraged to utilize this identifier when reporting findings related to N-(1,2-Dihydroacenaphthylen-5-yl)-2-(naphthalen-1-y)lacetamide to enhance data interoperability and reproducibility.

Recent advancements in analytical techniques have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and stereochemistry. These findings are essential for understanding its behavior in different chemical environments and for designing experiments to explore its functional properties.

In conclusion, N-(1,2-Dihydroacenaphthylen-5-y)lacetamide is a fascinating compound with a wealth of potential applications. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in various scientific disciplines.